Cas no 1422188-16-6 ((3S,4R)-3-fluorotetrahydropyran-4-amine)

• Product Name: (3S,4R)-3-fluorotetrahydropyran-4-amine
• CAS No: 1422188-16-6
• MF: C₅H₁₀FNO
• MW: 119.137404918671
• MDL: MFCD29764099
• CID: 3164833
• PubChem ID: 86336064
• Update Time: 2025-11-02

(3S,4R)-3-fluorotetrahydropyran-4-amine Chemical and Physical Properties

Names and Identifiers

• (3S,4R)-3-Fluorotetrahydro-2H-pyran-4-amine hydrochloride
• (3S,4R)-3-fluorotetrahydropyran-4-amine
• CS-0100799
• F90088
• 2H-Pyran-4-amine, 3-fluorotetrahydro-, (3S,4R)-
• (3S,4R)-3-Fluorotetrahydro-2H-pyran-4-amine
• 1422188-16-6
• trans-3-fluorooxan-4-amine
• 1631027-09-2
• SCHEMBL15245696
• (3S,4R)-4-Amino-3-fluorotetrahydropyrane
• (3S,4R)-3-fluorooxan-4-amine

• MDL： MFCD29764099
• Inchi： 1S/C5H10FNO/c6-4-3-8-2-1-5(4)7/h4-5H,1-3,7H2/t4-,5-/m1/s1
• InChI Key： RTWSYKYQHQVELW-RFZPGFLSSA-N
• SMILES： F[C@@H]1COCC[C@H]1N

Computed Properties

• Exact Mass: 119.074642105g/mol
• Monoisotopic Mass: 119.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 78.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 35.2Ų

(3S,4R)-3-fluorotetrahydropyran-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on (3S,4R)-3-fluorotetrahydropyran-4-amine

Exploring (3S,4R)-3-fluorotetrahydropyran-4-amine (CAS No. 1422188-16-6): Properties, Applications, and Market Insights

In the realm of organic chemistry, (3S,4R)-3-fluorotetrahydropyran-4-amine (CAS No. 1422188-16-6) stands out as a compound of significant interest. This fluorinated tetrahydropyran derivative has garnered attention due to its unique structural features and potential applications in pharmaceutical and agrochemical research. The compound's stereochemistry, indicated by the (3S,4R) configuration, plays a crucial role in its biological activity and interaction with target molecules.

The molecular structure of (3S,4R)-3-fluorotetrahydropyran-4-amine combines a tetrahydropyran ring with a fluorine substituent at the 3-position and an amine group at the 4-position. This arrangement creates a versatile scaffold that can be further modified for various applications. The presence of fluorine often enhances the compound's metabolic stability and bioavailability, making it particularly valuable in drug discovery programs.

Recent trends in medicinal chemistry have shown increased interest in fluorinated heterocyclic compounds, with researchers exploring their potential as building blocks for new therapeutic agents. The (3S,4R)-3-fluorotetrahydropyran-4-amine scaffold has shown promise in the development of enzyme inhibitors and receptor modulators, particularly in neurological and metabolic disorders. Its structural similarity to carbohydrate moieties also makes it interesting for glycosidase inhibitor development.

From a synthetic chemistry perspective, the preparation of chiral fluorinated tetrahydropyran derivatives like (3S,4R)-3-fluorotetrahydropyran-4-amine presents interesting challenges. Modern asymmetric synthesis techniques, including catalytic enantioselective fluorination and chiral auxiliary approaches, have been employed to access this compound with high optical purity. The development of efficient synthetic routes to such compounds remains an active area of research in academic and industrial laboratories.

The physicochemical properties of (3S,4R)-3-fluorotetrahydropyran-4-amine contribute to its utility in various applications. The compound typically appears as a white to off-white crystalline solid with moderate solubility in common organic solvents. Its basic amine functionality allows for salt formation, which can be exploited to modify solubility and crystallinity properties as needed for specific applications.

In pharmaceutical research, (3S,4R)-3-fluorotetrahydropyran-4-amine serves as a valuable chiral building block for drug discovery. Medicinal chemists frequently search for information about its synthetic applications and biological activity profile. The compound's potential to serve as a core structure for CNS-active compounds has been particularly noted, with research exploring its incorporation into molecules targeting neurotransmitter systems.

The agrochemical industry has also shown interest in fluorinated tetrahydropyran derivatives like (3S,4R)-3-fluorotetrahydropyran-4-amine. These compounds have demonstrated potential as intermediates for novel pesticides and herbicides, benefiting from the enhanced stability that fluorine substitution often provides. Researchers are particularly interested in how the stereochemistry of such compounds affects their interaction with biological targets in plants and pests.

Market analysis indicates growing demand for specialty fluorinated compounds like (3S,4R)-3-fluorotetrahydropyran-4-amine. Pharmaceutical and chemical companies are increasingly seeking reliable suppliers of this material, with purity and stereochemical integrity being key purchasing considerations. The global market for chiral fluorinated building blocks is expected to expand significantly in the coming years, driven by the continued importance of fluorine in drug design.

From a regulatory perspective, (3S,4R)-3-fluorotetrahydropyran-4-amine is generally regarded as a research chemical with no significant restrictions in most jurisdictions when used for legitimate scientific purposes. However, researchers should always verify the latest regulatory status before working with this or any chemical compound, as regulations can vary by region and change over time.

Analytical characterization of (3S,4R)-3-fluorotetrahydropyran-4-amine typically involves techniques such as chiral HPLC for enantiomeric purity assessment, NMR spectroscopy for structural confirmation, and mass spectrometry for molecular weight verification. These analytical methods are crucial for quality control in both research and production settings, ensuring the compound meets the required specifications for its intended use.

The stability of (3S,4R)-3-fluorotetrahydropyran-4-amine under various conditions is an important consideration for storage and handling. Generally, the compound should be stored in a cool, dry environment, protected from light and moisture. Proper storage conditions help maintain the compound's chemical integrity and stereochemical purity over extended periods.

Future research directions for (3S,4R)-3-fluorotetrahydropyran-4-amine and related compounds include exploring new synthetic methodologies, investigating additional biological applications, and developing more efficient production processes. The compound's versatility suggests it will remain an important tool in medicinal chemistry and other fields for years to come.

For researchers working with (3S,4R)-3-fluorotetrahydropyran-4-amine, proper safety precautions should always be observed, including the use of appropriate personal protective equipment and proper laboratory ventilation. While not classified as highly hazardous, all chemicals should be handled with care and respect for potential risks.

The scientific literature continues to grow regarding applications of fluorinated tetrahydropyran derivatives, with (3S,4R)-3-fluorotetrahydropyran-4-amine appearing in various synthetic and medicinal chemistry studies. Researchers interested in this compound are encouraged to review recent publications to stay current with developments in this evolving field.